N-(2,5-dimethylphenyl)[1,1'-biphenyl]-2-carboxamide

• Molecular Formula: C21H19NO
• Molecular Weight: 301.4 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-phenylbenzamide
• InChI: InChI=1S/C21H19NO/c1-15-12-13-16(2)20(14-15)22-21(23)19-11-7-6-10-18(19)17-8-4-3-5-9-17/h3-14H,1-2H3,(H,22,23)
• InChI Key: VARFZUYWWXBGFF-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=CC=C2C3=CC=CC=C3

Description

N-(2,5-dimethylphenyl)[1,1'-biphenyl]-2-carboxamide, commonly known as DMBC, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of carboxamide derivatives and possesses a unique structure that makes it a potential candidate for various applications.

Mechanism of Action

The exact mechanism of action of DMBC is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation and inflammation. DMBC has also been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
DMBC has been found to have several biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. DMBC also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, DMBC has been found to have antibacterial activity against both gram-positive and gram-negative bacteria.

Advantages and Limitations for Lab Experiments

DMBC has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research purposes. Additionally, DMBC exhibits significant anticancer, anti-inflammatory, and antibacterial activity, making it a potential candidate for various applications. However, DMBC also has some limitations. Its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent. Furthermore, its potential toxicity and side effects are not yet fully known, which may limit its use in clinical settings.

Future Directions

There are several future directions for research on DMBC. One potential direction is to investigate its efficacy in combination with other anticancer agents, such as chemotherapy drugs. Another direction is to explore its potential as an anti-inflammatory and antibacterial agent. Additionally, further studies are needed to determine its mechanism of action and potential toxicity and side effects. Overall, DMBC has shown promising results in preclinical studies and holds great potential for various applications in the field of medicinal chemistry.

Synthesis Methods

DMBC can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2,5-dimethylphenylamine with 1,1'-biphenyl-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction takes place under reflux conditions in a suitable solvent such as dichloromethane or tetrahydrofuran (THF). The resulting product is then purified by column chromatography to obtain pure DMBC.

Scientific Research Applications

DMBC has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. DMBC has also shown promising results as an anti-inflammatory agent, with the ability to inhibit the production of pro-inflammatory cytokines. Additionally, DMBC has been investigated for its potential as an antibacterial agent, with studies showing its efficacy against both gram-positive and gram-negative bacteria.